Cas no 949100-20-3 (4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine)

4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine is a heterocyclic compound featuring a piperidine moiety linked to a substituted 1,2,4-triazole ring. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of bioactive molecules. The ethyl and methyl substituents enhance its lipophilicity, potentially improving membrane permeability in drug design. Its rigid triazole-piperidine scaffold offers stability and selectivity in binding interactions, making it valuable for developing receptor-targeted compounds. The product is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Its synthetic utility underscores its importance in medicinal chemistry and material science.
4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine structure
949100-20-3 structure
Product Name:4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine
CAS No:949100-20-3
MF:C10H18N4
MW:194.276721477509
CID:823587
PubChem ID:53414754
Update Time:2025-05-20

4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine
    • 4-(3-Ethyl-5-methyl-[1,2,4]triazol-4-yl)-piperidine
    • 4-(3-ethyl-5-methyl-1,2,4-triazol-4-yl)piperidine
    • SB42182
    • DTXSID70696893
    • 949100-20-3
    • AKOS016007157
    • MDL: MFCD14707682
    • Inchi: 1S/C10H18N4/c1-3-10-13-12-8(2)14(10)9-4-6-11-7-5-9/h9,11H,3-7H2,1-2H3
    • InChI Key: RQLMAUGRUFDIHN-UHFFFAOYSA-N
    • SMILES: N1(C(C)=NN=C1CC)C1CCNCC1

Computed Properties

  • Exact Mass: 194.153146591g/mol
  • Monoisotopic Mass: 194.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 42.7Ų

4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM180648-1g
4-(3-ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine
949100-20-3 95%
1g
$729 2021-08-05
Alichem
A129005732-1g
4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine
949100-20-3 95%
1g
$621.72 2023-08-31
Chemenu
CM180648-1g
4-(3-ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine
949100-20-3 95%
1g
$691 2023-03-07
Crysdot LLC
CD11005552-1g
4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine
949100-20-3 95+%
1g
$772 2024-07-19

Additional information on 4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine

Comprehensive Overview of 4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine (CAS No. 949100-20-3)

4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine (CAS No. 949100-20-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a piperidine ring with a substituted 1,2,4-triazole moiety, making it a valuable intermediate for drug discovery and material science applications. Researchers and industry professionals frequently search for "4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine uses" or "CAS 949100-20-3 synthesis," highlighting its growing relevance in modern chemistry.

The compound's physicochemical properties include a molecular weight of 209.29 g/mol and a distinct solubility profile, which varies depending on the solvent system. Its chemical stability under various pH conditions makes it suitable for diverse applications, particularly in the development of novel therapeutic agents. Recent studies have explored its potential as a bioactive scaffold in medicinal chemistry, addressing trending topics like "triazole derivatives in drug design" and "piperidine-based pharmaceuticals."

In the pharmaceutical sector, 4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine is investigated for its role in modulating central nervous system (CNS) targets. Its structural features align with current research trends focusing on "small molecule neurotherapeutics" and "GPCR modulators." The compound's triazole-piperidine hybrid structure offers advantages in blood-brain barrier permeability, a critical factor in CNS drug development. Laboratories optimizing "CAS 949100-20-3 purification methods" often seek high-purity samples for biological testing.

The agrochemical industry has shown interest in this compound for developing next-generation crop protection agents. Its heterocyclic core demonstrates potential insecticidal and fungicidal activities, responding to the global demand for "sustainable agricultural chemicals." Researchers examining "4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine efficacy" in pest management contribute to the growing body of knowledge in this field.

Synthetic approaches to 4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine typically involve multi-step organic transformations. Modern protocols emphasize "green chemistry principles" and "atom-economical reactions," reflecting the industry's shift toward sustainable practices. The compound's regioselective functionalization potential makes it particularly valuable for structure-activity relationship studies in drug discovery programs.

Analytical characterization of CAS 949100-20-3 employs advanced techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control for research and industrial applications. The compound's spectral data and chromatographic properties are frequently requested by laboratories establishing reference standards.

Market dynamics for 4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine reflect the growing demand for specialized chemical intermediates. Suppliers tracking "CAS 949100-20-3 market price" note increasing interest from both academic and industrial sectors. The compound's intellectual property landscape continues to evolve, with new patent applications exploring its derivatives in various applications.

Safety considerations for handling 4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation systems are recommended when working with this material. Researchers often inquire about "CAS 949100-20-3 safety data" to ensure compliance with workplace regulations.

Future research directions for this compound may explore its potential in catalysis and material science applications. The unique electronic properties of its triazole-piperidine system could enable novel applications in functional materials. Emerging trends in "heterocyclic compound innovation" suggest expanding utility for this chemical scaffold across multiple disciplines.

In summary, 4-(3-Ethyl-5-methyl-4H-1,2,4-triazol-4-yl)piperidine (CAS No. 949100-20-3) represents an important building block in modern chemical research. Its versatile applications in pharmaceuticals, agrochemicals, and materials science continue to drive scientific interest and commercial value. The compound's structural features and functional group compatibility position it as a valuable tool for addressing current challenges in chemical synthesis and biological discovery.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.